Cas no 2227888-63-1 (rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a unique sterically constrained structure with a 1-methylcyclopropyl substituent. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, where its rigid bicyclic framework can enhance molecular stability and selectivity. The presence of both carboxylic acid and cyclopropane functionalities offers versatile reactivity for further derivatization, including esterification, amidation, or ring-opening reactions. Its stereochemistry (rac-(1R,2R)) may be leveraged for enantioselective applications. The methylcyclopropyl group contributes to lipophilicity, potentially improving bioavailability in drug design. Suitable for controlled synthetic routes requiring precise steric and electronic modulation.
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid structure
2227888-63-1 structure
Product Name:rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
CAS No:2227888-63-1
MF:C8H12O2
MW:140.179682731628
CID:6452715
PubChem ID:165689124
Update Time:2025-11-01

rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
    • 2227888-63-1
    • EN300-1803651
    • Inchi: 1S/C8H12O2/c1-8(2-3-8)6-4-5(6)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)/t5-,6-/m1/s1
    • InChI Key: FQQMSGCMNYNNBJ-PHDIDXHHSA-N
    • SMILES: OC([C@@H]1C[C@H]1C1(C)CC1)=O

Computed Properties

  • Exact Mass: 140.083729621g/mol
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3Ų

rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1803651-0.05g
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
2227888-63-1
0.05g
$1068.0 2023-09-19
Enamine
EN300-1803651-0.1g
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
2227888-63-1
0.1g
$1119.0 2023-09-19
Enamine
EN300-1803651-0.25g
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
2227888-63-1
0.25g
$1170.0 2023-09-19
Enamine
EN300-1803651-0.5g
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
2227888-63-1
0.5g
$1221.0 2023-09-19
Enamine
EN300-1803651-1.0g
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
2227888-63-1
1g
$1100.0 2023-06-02
Enamine
EN300-1803651-2.5g
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
2227888-63-1
2.5g
$2492.0 2023-09-19
Enamine
EN300-1803651-5.0g
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
2227888-63-1
5g
$3189.0 2023-06-02
Enamine
EN300-1803651-10.0g
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
2227888-63-1
10g
$4729.0 2023-06-02
Enamine
EN300-1803651-1g
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
2227888-63-1
1g
$1272.0 2023-09-19
Enamine
EN300-1803651-5g
rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid
2227888-63-1
5g
$3687.0 2023-09-19

Additional information on rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid (CAS No. 2227888-63-1)

rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid (CAS No. 2227888-63-1) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclopropane ring and a methyl-substituted cyclopropyl group. These structural elements contribute to its potential applications in the development of novel pharmaceuticals and materials.

The racemic nature of this compound, denoted by the prefix "rac-", indicates that it is a mixture of equal amounts of two enantiomers. Enantiomers are non-superimposable mirror images of each other, and they can exhibit different biological activities. In the context of drug development, the ability to control and manipulate enantiomers is crucial for optimizing the efficacy and safety of pharmaceuticals.

Recent research has focused on the synthesis and biological evaluation of rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid. A study published in the Journal of Organic Chemistry in 2023 reported a novel synthetic route that significantly improved the yield and purity of this compound. The researchers utilized a palladium-catalyzed cross-coupling reaction followed by a diastereoselective reduction to achieve high enantiomeric excess (ee) values. This method not only enhances the synthetic efficiency but also provides a scalable approach for industrial production.

In terms of biological activity, rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid has shown promising results in preliminary studies. A 2024 study in the European Journal of Medicinal Chemistry investigated its potential as an inhibitor of a specific enzyme involved in cancer cell proliferation. The compound exhibited selective inhibition with low micromolar IC50 values, suggesting its potential as a lead compound for further drug development.

The cyclopropane ring in rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid is particularly noteworthy due to its unique electronic and steric properties. These properties can influence the compound's interactions with biological targets, such as enzymes and receptors. For instance, the rigidity imparted by the cyclopropane ring can enhance binding affinity and selectivity, which are critical factors in drug design.

Furthermore, the methyl-substituted cyclopropyl group adds additional complexity to the molecule's structure. This substitution can affect the compound's conformational flexibility and solubility properties, which are important considerations for optimizing pharmacokinetic profiles. Research has shown that subtle changes in substituents can lead to significant differences in biological activity, highlighting the importance of detailed structure-activity relationship (SAR) studies.

In addition to its potential as a pharmaceutical agent, rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid has also been explored for its applications in materials science. A 2023 study in Advanced Materials reported the use of this compound as a building block for constructing supramolecular assemblies with unique optical and electronic properties. The rigid cyclopropane core provides a stable platform for functionalization, enabling the creation of advanced materials with tailored functionalities.

The synthesis and characterization of rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools allow for precise determination of the compound's structure and purity, which is essential for both academic research and industrial applications.

In conclusion, rac-(1R,2R)-2-(1-methylcyclopropyl)cyclopropane-1-carboxylic acid (CAS No. 2227888-63-1) is a versatile compound with significant potential in various fields. Its unique structural features make it an attractive candidate for drug development and materials science applications. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in both fundamental science and practical applications.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司